ciguatoxin 4C
ciguatoxin 4C
Brand Name:
Vulcanchem
CAS No.:
136252-00-1
VCID:
VC0149115
InChI:
InChI=1S/C43H80N12O11S3/c1-10-11-13-27(37(60)55-33(25(7)56)41(64)48-24(6)34(57)54-32(23(4)5)40(63)51-29(42(65)66)16-19-69-9)49-36(59)28(14-12-17-47-43(45)46)50-38(61)30(20-22(2)3)52-39(62)31(21-67)53-35(58)26(44)15-18-68-8/h22-33,56,67H,10-21,44H2,1-9H3,(H,48,64)(H,49,59)(H,50,61)(H,51,63)(H,52,62)(H,53,58)(H,54,57)(H,55,60)(H,65,66)(H4,45,46,47)/t24-,25+,26-,27-,28-,29-,30-,31-,32-,33-/m0/s1
SMILES:
CCCCC(C(=O)NC(C(C)O)C(=O)NC(C)C(=O)NC(C(C)C)C(=O)NC(CCSC)C(=O)O)NC(=O)C(CCCN=C(N)N)NC(=O)C(CC(C)C)NC(=O)C(CS)NC(=O)C(CCSC)N
Molecular Formula:
C43H80N12O11S3
Molecular Weight:
1037.366
ciguatoxin 4C
CAS No.: 136252-00-1
Main Products
VCID: VC0149115
Molecular Formula: C43H80N12O11S3
Molecular Weight: 1037.366
| CAS No. | 136252-00-1 |
|---|---|
| Product Name | ciguatoxin 4C |
| Molecular Formula | C43H80N12O11S3 |
| Molecular Weight | 1037.366 |
| IUPAC Name | (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3R)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2R)-2-[[(2S)-2-amino-4-methylsulfanylbutanoyl]amino]-3-sulfanylpropanoyl]amino]-4-methylpentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]hexanoyl]amino]-3-hydroxybutanoyl]amino]propanoyl]amino]-3-methylbutanoyl]amino]-4-methylsulfanylbutanoic acid |
| Standard InChI | InChI=1S/C43H80N12O11S3/c1-10-11-13-27(37(60)55-33(25(7)56)41(64)48-24(6)34(57)54-32(23(4)5)40(63)51-29(42(65)66)16-19-69-9)49-36(59)28(14-12-17-47-43(45)46)50-38(61)30(20-22(2)3)52-39(62)31(21-67)53-35(58)26(44)15-18-68-8/h22-33,56,67H,10-21,44H2,1-9H3,(H,48,64)(H,49,59)(H,50,61)(H,51,63)(H,52,62)(H,53,58)(H,54,57)(H,55,60)(H,65,66)(H4,45,46,47)/t24-,25+,26-,27-,28-,29-,30-,31-,32-,33-/m0/s1 |
| Standard InChIKey | UEKZQAJGEFOTKO-ZZZJANDJSA-N |
| SMILES | CCCCC(C(=O)NC(C(C)O)C(=O)NC(C)C(=O)NC(C(C)C)C(=O)NC(CCSC)C(=O)O)NC(=O)C(CCCN=C(N)N)NC(=O)C(CC(C)C)NC(=O)C(CS)NC(=O)C(CCSC)N |
| Synonyms | ciguatoxin 4C |
| Last Modified | Aug 20 2021 |
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